Cas no 71878-80-3 (1-(Methoxymethyl)-1H-benzotriazole)

• Product Name: 1-(Methoxymethyl)-1H-benzotriazole
• CAS No: 71878-80-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD00216630
• CID: 548561
• PubChem ID: 87573233
• Update Time: 2025-11-02

1-(Methoxymethyl)-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,1-(methoxymethyl)-
• 1-(Methoxymethyl)-1H-benzotriazole
• 1-(methoxymethyl)benzotriazole
• 1-(Methoxymethyl)-1H-1,2,3-benzotriazole
• 1-Methoxymethyl-1H-benzotriazole
• AC1LBUGF
• ACMC-209okh
• Maybridge3_003481
• SureCN2488643
• 1-(Methoxymethyl)-1H-benzo[d][1,2,3]triazole
• QEIXBXXKTUNWDK-UHFFFAOYSA-N
• HMS1440O05
• VZ21019
• FCH3476980
• IDI1_014868
• ZB007874
• 1-(Methoxymethyl)-1H-benzo
• SR-01000642004-1
• DTXSID10337399
• AKOS005202963
• 1-(Methoxymethyl)-1H-1,2,3-benzotriazole #
• BS-22643
• MFCD00216630
• NS00000564
• Q63398919
• 1H-1,2,3-benzotriazole, 1-(methoxymethyl)-
• CCG-52795
• 1-Methoxymethylbenzotriazole
• A837348
• T72873
• CS-0204790
• SCHEMBL2488643
• InChI=1/C8H9N3O/c1-12-6-11-8-5-3-2-4-7(8)9-10-11/h2-5H,6H2,1H
• 71878-80-3
• 1-(Methoxymethyl)-1H-benzotriazole, 99%
• FT-0641374
• M1276
• 1-(METHOXYMETHYL)-1,2,3-BENZOTRIAZOLE
• DB-018666

• MDL： MFCD00216630
• Inchi： 1S/C8H9N3O/c1-12-6-11-8-5-3-2-4-7(8)9-10-11/h2-5H,6H2,1H3
• InChI Key： QEIXBXXKTUNWDK-UHFFFAOYSA-N
• SMILES： O(C)CN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 163.07500
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 39.9

Experimental Properties

• Color/Form: Solids
• Density: 1.25
• Melting Point: 39.0 to 43.0 deg-C
• Boiling Point: 291.7°C at 760 mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.618
• PSA: 39.94000
• LogP: 1.03520
• Solubility: Not determined

1-(Methoxymethyl)-1H-benzotriazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(Methoxymethyl)-1H-benzotriazole

1-(Methoxymethyl)-1H-benzotriazole (CAS 71878-80-3): A Versatile Chemical Compound with Wide Applications

1-(Methoxymethyl)-1H-benzotriazole (CAS 71878-80-3) is a specialized benzotriazole derivative that has gained significant attention in various industrial and research applications. This compound, characterized by its unique molecular structure combining a methoxymethyl group with the benzotriazole moiety, offers remarkable chemical properties that make it valuable in multiple fields. The growing interest in heterocyclic compounds and their applications in modern chemistry has positioned this molecule as a subject of increasing research and commercial importance.

The molecular formula of 1-(Methoxymethyl)-1H-benzotriazole is C8H9N3O, with a molecular weight of 163.18 g/mol. Its structure features the characteristic benzotriazole ring system substituted at the 1-position with a methoxymethyl group. This specific substitution pattern contributes to the compound's stability and reactivity profile, distinguishing it from other benzotriazole derivatives. Researchers have noted that the methoxymethyl substitution enhances certain properties compared to unsubstituted benzotriazole, making it particularly useful in specialized applications.

In recent years, 1-(Methoxymethyl)-1H-benzotriazole has found applications in several cutting-edge fields. One of its primary uses is as an intermediate in the synthesis of more complex pharmaceutical compounds and agrochemicals. The compound's ability to act as a protecting group or as a building block in organic synthesis has made it valuable in drug discovery programs. Additionally, its potential as a corrosion inhibitor in certain systems has been explored, though this application requires careful formulation to achieve optimal performance.

The compound's thermal and chemical stability has led to investigations into its use in polymer chemistry. Some studies suggest that 1-(Methoxymethyl)-1H-benzotriazole can serve as a modifier or stabilizer in certain polymer systems, potentially improving material properties. This aligns with current industry trends toward developing advanced materials with enhanced performance characteristics. Researchers are particularly interested in how the methoxymethyl benzotriazole structure might influence polymer properties at the molecular level.

From a synthetic chemistry perspective, 1-(Methoxymethyl)-1H-benzotriazole offers interesting possibilities. The compound can participate in various reactions typical of benzotriazole chemistry, while the methoxymethyl group introduces additional reactivity options. This dual functionality makes it a versatile building block for the construction of more complex molecular architectures. Recent publications have highlighted its use in multi-step synthetic sequences, particularly in the preparation of nitrogen-containing heterocycles.

The safety profile of 1-(Methoxymethyl)-1H-benzotriazole has been studied in various contexts. While not classified as highly hazardous, proper handling procedures should always be followed when working with this chemical. Current research focuses on developing more sustainable production methods for benzotriazole derivatives, including this compound, to meet growing environmental concerns and regulatory requirements in the chemical industry.

Market analysis indicates steady growth in demand for specialized benzotriazole compounds, with 1-(Methoxymethyl)-1H-benzotriazole occupying a niche position. The compound's unique properties make it particularly valuable in research and development settings, where customized chemical solutions are often required. Manufacturers continue to optimize production processes to improve yield and purity, responding to the needs of an increasingly quality-conscious market.

Recent advancements in analytical techniques have enabled more detailed characterization of 1-(Methoxymethyl)-1H-benzotriazole and its behavior in various systems. Advanced spectroscopic methods and computational chemistry approaches are providing new insights into the compound's molecular properties and potential applications. These developments are particularly relevant given the current emphasis on materials science and green chemistry initiatives in the chemical industry.

Looking to the future, 1-(Methoxymethyl)-1H-benzotriazole is likely to see expanded applications as researchers uncover new ways to utilize its unique chemical properties. The compound's versatility and the growing understanding of benzotriazole chemistry suggest that it will remain an important tool in synthetic chemistry and materials development. Ongoing research may reveal additional uses in emerging fields such as energy storage or catalysis, further enhancing its value to the scientific community.

For researchers and industrial users seeking information about 1-(Methoxymethyl)-1H-benzotriazole, it's important to consult up-to-date technical data and safety information. The compound's CAS number (71878-80-3) serves as a unique identifier for locating precise information in chemical databases and regulatory documents. As with all specialized chemicals, proper understanding of its properties and handling requirements is essential for safe and effective use in any application.